Cas no 349443-12-5 (2-ethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 2-ethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 349443-12-5
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 6327411
• PubChem ID: 829237
• Update Time: 2025-06-09

2-ethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• AKOS002943723
• Z29672952
• F0529-0173
• 349443-12-5
• Oprea1_629252

• Inchi： 1S/C12H13N3O2S/c1-3-17-10-7-5-4-6-9(10)11(16)13-12-15-14-8(2)18-12/h4-7H,3H2,1-2H3,(H,13,15,16)
• InChI Key： VGIRJNFGKZKRMF-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(C1C=CC=CC=1OCC)=O

Computed Properties

• Exact Mass: 263.07284784g/mol
• Monoisotopic Mass: 263.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-ethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide

2-Ethoxy-N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Benzamide: A Comprehensive Overview

The compound with CAS No 349443-12-5, commonly referred to as 2-Ethoxy-N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Benzamide, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, physical and chemical properties, biological activities, and recent advancements in its research and development.

2-Ethoxy-N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Benzamide is a benzamide derivative with a thiadiazole ring fused to a benzene ring. The molecule's structure consists of a benzene ring substituted with an ethoxy group at the 2-position and an N-substituted thiadiazole group at the para position. The thiadiazole ring is further substituted with a methyl group at the 5-position. This unique combination of functional groups imparts the molecule with diverse chemical reactivity and biological activity.

Recent studies have highlighted the potential of 2-Ethoxy-N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Benzamide as a promising candidate in drug discovery. Researchers have explored its anti-inflammatory and antioxidant properties, making it a potential lead compound for developing therapeutic agents. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has been reported in recent literature.

The synthesis of 2-Ethoxy-N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Benzamide involves a multi-step process that typically begins with the preparation of the thiadiazole ring. The synthesis often employs condensation reactions between appropriate thioamides or thiosemicarbazides and carbonyl compounds. The introduction of the ethoxy group and the methyl substitution on the thiadiazole ring are critical steps that ensure the molecule's stability and bioavailability.

Physical and chemical properties of CAS No 349443-12-5 include its melting point, solubility in various solvents, and spectroscopic data. These properties are essential for understanding its behavior in different chemical environments and its suitability for various applications. Recent advancements in analytical techniques have enabled more precise determination of these properties, enhancing our understanding of the compound's behavior.

In terms of biological activity, 2-Ethoxy-N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Benzamide has shown promise as an antimicrobial agent. Studies have demonstrated its effectiveness against a range of bacterial and fungal strains. Furthermore, its cytotoxicity against cancer cell lines has been evaluated, suggesting potential applications in anticancer therapy.

Recent research has also focused on the environmental impact of CAS No 349443-12-5. Studies have been conducted to assess its biodegradability and toxicity to aquatic organisms. These findings are crucial for ensuring the safe use and disposal of this compound in industrial settings.

In conclusion, 2-Ethoxy-N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Benzamide (CAS No 349443-12-5) is a versatile compound with a wide range of potential applications. Its unique structure and biological activities make it a valuable addition to the arsenal of compounds used in drug discovery and material science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various fields of science and technology.